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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323

An In-depth Technical Guide to the Safe Handling and Storage of 4-Methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the safe handling and storage of 4-
methylbenzonitrile (also known as p-tolunitrile), a key intermediate in the pharmaceutical and
agrochemical industries.[1] Adherence to these guidelines is crucial to ensure personnel safety
and maintain the integrity of the compound.

Chemical and Physical Properties

4-Methylbenzonitrile is a beige solid characterized by a benzene ring substituted with a methyl
group and a nitrile functional group.[2][3] It is moderately polar and stable under standard
conditions.[2]

Table 1: Physical and Chemical Data for 4-Methylbenzonitrile
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Property Value Reference

CAS Number 104-85-8 [2]

Molecular Formula C8H7N [2][3]

Molecular Weight 117.15 g/mol [3]

Melting Point 85.1 °F (29.5 °C) [3]

3 , 423.7 °F (217.6 °C) at 760

Boiling Point [3]
mmHg

Flash Point 185 °F (85 °C) [3]

Density 0.9805 g/cm? at 86 °F (30 °C) [3]

. Less than 1 mg/mL at 63 °F

Solubility [3]

(17 °C)

Hazard Identification and Toxicity

4-Methylbenzonitrile is considered moderately toxic if inhaled, ingested, or through skin
contact.[2] Acute exposure can lead to irritation of the eyes, skin, and respiratory tract, with
symptoms including coughing, headache, and nausea.[2] While not classified as a carcinogen
by IARC or the US EPA, it should be handled with care due to potential systemic toxicity.[2]

Table 2: Hazard Statements and Precautionary Measures
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Hazard Statement

Precautionary Statement

Reference

H315: Causes skin irritation

P264: Wash skin thoroughly

after handling.

[4]

H319: Causes serious eye

irritation

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[4]

H334: May cause allergy or
asthma symptoms or breathing

difficulties if inhaled

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

[4]

H335: May cause respiratory
irritation

P271: Use only outdoors or in

a well-ventilated area.

[2]

H302 + H312 + H332: Harmful
if swallowed, in contact with

skin or if inhaled

P302 + P352 + P312: IF ON
SKIN: Wash with plenty of
water. Call a POISON
CENTER/doctor if you feel

unwell.

P304 + P340 + P312: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER/doctor if you feel

unwell.

[2]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4]

Experimental Protocol for Safe Handling and
Dispensing
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This protocol outlines the steps for safely handling and dispensing 4-methylbenzonitrile in a
laboratory setting.

3.1. Personal Protective Equipment (PPE) Before handling the compound, ensure the following
PPE is worn:

Eye Protection: Chemical safety goggles or a face shield compliant with NIOSH (US) or EN
166 (EU) standards.[4]

Hand Protection: Chemically resistant gloves. Gloves must be inspected for integrity before
use.[4][5]

Body Protection: A lab coat or chemical-resistant apron. For larger quantities, fire/flame
resistant and impervious clothing is recommended.[5]

Respiratory Protection: Handling should be done in a well-ventilated area or under a
chemical fume hood.[5][6] If ventilation is inadequate, a NIOSH/MSHA or European Standard
EN 149 approved respirator is necessary.[6][7]

3.2. Dispensing Procedure

Preparation: Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
Have all necessary equipment (spatulas, weighing paper, secondary containers) ready.

Container Handling: Before opening, allow the container to reach room temperature to avoid
moisture condensation.

Dispensing Solid: Carefully open the container. Use a clean spatula to transfer the desired
amount of the solid onto weighing paper or into a secondary container. Avoid creating dust.

[41[5]
Container Sealing: Tightly close the main container immediately after dispensing.

Cleanup: Clean any minor spills immediately. Dispose of contaminated materials (e.g.,
weighing paper, gloves) in a designated, sealed waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[4]
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Storage and Incompatibility

Proper storage is essential to maintain the stability and purity of 4-methylbenzonitrile.

Table 3: Storage Conditions

Parameter Recommendation Reference

Store in a cool, dry place.[2][7]

Some sources suggest
Temperature _ _

refrigeration.[3] Ideal storage

temperature is below 30°C.[2]

Store in a well-ventilated area.

[2][5] For long-term stability,
Atmosphere ) i

storage under an inert gas like

nitrogen is recommended.[6]

Keep in a tightly closed,

Container properly labeled container.[2]

(516171

Store away from strong
oxidizing agents, strong acids,

Incompatibilities strong bases, and reducing
agents.[2][6] Also, keep away
from foodstuffs.[5][6]

Nitriles can react violently with strong oxidizing acids and may polymerize in the presence of
some metals.[2] The combination of bases and nitriles can produce hydrogen cyanide gas.[2]

Emergency Procedures

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [4151[7]
artificial respiration. Seek

immediate medical attention.

Immediately remove
contaminated clothing. Wash

Skin Contact the affected area with plenty of  [3][4][5][7]
soap and water. Seek medical

attention if irritation persists.

Rinse cautiously with plenty of
water for at least 15 minutes,
including under the eyelids.
Eye Contact ] [41051[7]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [415]

unconscious person. Seek

immediate medical attention.

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][5][7]

Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid dust
formation and breathing vapors or dust.[4][5]
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e Environmental Precautions: Prevent the chemical from entering drains.[5]

» Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed
container for disposal.[4]

Logical Workflows

The following diagrams illustrate the key workflows for handling and responding to incidents
involving 4-methylbenzonitrile.
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Caption: Workflow for Safe Handling of 4-Methylbenzonitrile.
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Caption: Emergency Response Flowchart for Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage precautions for 4-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678323#handling-and-storage-precautions-for-4-
methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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